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Compound of Interest

Compound Name: Iodoacetone

Cat. No.: B1206111 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

iodoacetone, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is vital for ensuring a safe laboratory environment.

I. Hazard Identification and Risk Assessment
Iodoacetone is a hazardous chemical that poses multiple risks. It is a potent lachrymator (tear-

inducing agent), toxic, and highly flammable. Understanding its properties is the first step in

safe handling.

Key Hazards:

Eye Damage: Causes serious eye irritation and potential damage.[1][2]

Skin Irritation: Can cause redness, dryness, and irritation upon contact.[1]

Respiratory Irritation: Inhalation of vapors may lead to coughing, chest tightness, dizziness,

and drowsiness.[1][2]

Flammability: Highly flammable liquid and vapor, posing a significant fire hazard.[1]

Aquatic Toxicity: Harmful to aquatic life.[2]
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Property Data

Molecular Formula C₃H₅IO

Molar Mass 183.98 g/mol [3]

Appearance Colorless to yellow liquid[4]

Boiling Point 163.1 °C[4]

Density 2.0 g/cm³[4]

Vapor Pressure 2.1 mmHg[4]

CAS Number 3019-04-3[3][4][5]

II. Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is critical to minimize exposure and prevent

accidents.

1. Engineering Controls:

Always handle iodoacetone within a certified chemical fume hood to control vapor

inhalation.[2][6][7]

Ensure an emergency eyewash station and safety shower are readily accessible and

operational.[1]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles at all times.[1][6][8] A face shield is

required when there is a risk of splashing.[8][9]

Hand Protection: Use chemical-resistant, impervious gloves, such as milled butyl rubber.[1]

[6][8]

Body Protection: A flame-resistant lab coat (e.g., Nomex®) must be worn and fully fastened.

[8][9] An apron may also be necessary for added protection.[8] Wear long pants and closed-
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toe shoes.[9] For situations with a risk of ignition from static electricity, wear anti-static

protective clothing.[1]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

full-face respirator or an air-supplied respirator is mandatory.[1][6]

3. Handling Procedures:

Eliminate all ignition sources from the work area, including sparks, open flames, and hot

surfaces.[1][2]

Use non-sparking tools and explosion-proof equipment.[2][6]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][2]

Avoid contact with skin and eyes.[6]

Practice good personal hygiene. Do not eat, drink, or smoke in the laboratory.[1][2] Wash

hands thoroughly after handling.[2]

4. Storage:

Store iodoacetone in a tightly sealed, properly labeled container.[2][6]

Keep the container in a cool, dry, and well-ventilated area, away from heat and direct

sunlight.[2][6] The storage temperature should not exceed 25°C.[1]

Store away from incompatible materials and foodstuffs.[6]

III. Emergency and Spill Response Plan
Immediate and correct response to emergencies can significantly mitigate harm.

1. First-Aid Measures:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or

symptoms persist, seek medical attention.[1][2][6]
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Skin Contact: Take off all contaminated clothing at once. Rinse the affected skin area with

copious amounts of water for at least 15 minutes.[1][2][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to remove contact lenses if present and easy to do. Seek immediate medical attention.

[1][2][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water and seek

immediate medical attention.[1][2]

2. Spill Procedures:

Small Spills:

Evacuate all non-essential personnel from the immediate area.

Eliminate all ignition sources.[6]

Ensure adequate ventilation.[1]

Wearing appropriate PPE, contain the spill using an absorbent, non-combustible material

such as sand or earth.[1]

Collect the absorbed material using non-sparking tools and place it into a suitable, sealed

container for disposal.[6]

Large Spills:

Evacuate the laboratory immediately and activate the fire alarm.

Contact your institution's emergency response team.

3. Fire Response:

In case of fire, use a dry chemical, carbon dioxide, alcohol-resistant foam, or water spray to

extinguish the flames.[1][2][6][8]

A water jet should not be used as it may spread the fire.[1]
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Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear.

[1][6]

Caption: Workflow for responding to an iodoacetone spill.

IV. Disposal Plan
Proper disposal of iodoacetone and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

All iodoacetone waste, including contaminated absorbents and disposable PPE, must be

collected in a designated, sealed, and properly labeled hazardous waste container.

Do not mix iodoacetone waste with other chemical waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) department.

2. Disposal Method:

Iodoacetone waste must be disposed of through a licensed hazardous waste disposal

service.[1]

Acceptable disposal methods include treatment at a chemical destruction facility or

controlled incineration with flue gas scrubbing.[6]

Under no circumstances should iodoacetone be poured down the drain or disposed of in

regular trash, as this can lead to contamination of water systems.[1][6]

3. Contaminated Container Disposal:

Empty containers that held iodoacetone are also considered hazardous waste.

They should be triple-rinsed with a suitable solvent (e.g., acetone), and the rinsate must be

collected as hazardous waste.[6]

After rinsing, the container can be offered for recycling or reconditioning, or it can be

punctured to prevent reuse and disposed of in a sanitary landfill, in accordance with
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institutional and local regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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